Cas no 2229078-20-8 (2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229078-20-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6240775
• PubChem ID: 165833868
• Update Time: 2025-06-08

2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1789870
• 2229078-20-8

• Inchi： 1S/C10H13NO2/c1-10(2)7(8(10)9(12)13)6-3-4-11-5-6/h3-5,7-8,11H,1-2H3,(H,12,13)
• InChI Key： MUYSEMQIUIHOMD-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CNC=2)C1(C)C)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2229078-20-8)

2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 2229078-20-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by a cyclopropane ring fused with a pyrrole moiety, which imparts unique structural and functional properties. The cyclopropane ring, known for its high reactivity and strain energy, makes this molecule a promising scaffold for drug discovery, while the pyrrole group introduces potential bioactivity relevant to various biological pathways.

The structural features of 2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid position it as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of both electron-deficient and electron-rich regions within the molecule allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. In recent years, there has been growing interest in exploring the pharmacological potential of such fused ring systems, particularly in the context of developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological targets associated with inflammation, pain perception, and neurological disorders. The cyclopropane moiety has been identified as a key structural element in several bioactive molecules, contributing to their ability to interact with biological macromolecules such as enzymes and receptors. Additionally, the pyrrole group is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs, suggesting that derivatives of 2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid may exhibit significant therapeutic efficacy.

Recent studies have begun to elucidate the mechanistic basis by which cyclopropane-containing compounds exert their effects on biological systems. For instance, research has demonstrated that the strained geometry of the cyclopropane ring can facilitate interactions with specific binding sites on target proteins, leading to altered enzyme activity or receptor signaling. In combination with the bioactivity imparted by the pyrrole group, this compound represents a rich area for further investigation.

The synthesis of 2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropane ring necessitates careful control over reaction conditions to prevent unwanted side reactions. However, advances in synthetic methodology have made it possible to construct such complex molecules with increasing precision and efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have proven particularly useful in elaborating the structure of this compound.

In addition to its potential as a drug lead, 2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid may find applications in materials science and chemical biology. Its unique structural motifs make it an attractive candidate for designing probes and inhibitors for biochemical assays. Furthermore, the ability to modify its functional groups allows researchers to explore its behavior in various chemical environments, providing insights into structure-function relationships that could inform future drug design efforts.

The pharmacokinetic properties of 2,2-dimethyl-3-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid are also under investigation. Understanding how this compound is metabolized and distributed within an organism is crucial for assessing its therapeutic potential and safety profile. Preliminary studies suggest that derivatives of this compound may exhibit favorable pharmacokinetic characteristics, although further research is needed to confirm these findings.

In conclusion,2,2-dimethyl-3-(1H-pyrrol-3-y)cyclopropane carboxylic acid (CAS No. 2229078 20 8) represents a promising scaffold for medicinal chemistry with significant potential in drug discovery and development. Its unique structural features combined with recent advances in synthetic chemistry make it an exciting area for further exploration by researchers interested in developing novel therapeutic agents.